![molecular formula C10H16F3N3O B2813728 N-allyl-4-(2,2,2-trifluoroethyl)piperazine-1-carboxamide CAS No. 1207030-14-5](/img/structure/B2813728.png)
N-allyl-4-(2,2,2-trifluoroethyl)piperazine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-allyl-4-(2,2,2-trifluoroethyl)piperazine-1-carboxamide, also known as A-366, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. A-366 is a piperazine derivative that exhibits promising biological activities, making it a potential candidate for drug development.
Scientific Research Applications
Photoinduced Tandem Radical Cyclization/Heteroarylation
- Applications :
- Synthesis of α,α-difluoro-γ-lactam-fused quinoxalin-2(1H)-ones and coumarins : By reacting N-allyl-2-bromo-2,2-difluoroacetamides with quinoxalin-2(1H)-ones or coumarins under visible light, valuable compounds are obtained. These products have potential applications in drug discovery and materials science .
Chiral Fluorospiroindole Derivatives Synthesis
- Applications :
- Drug Development : These derivatives exhibit high yields and excellent diastereo- and enantioselectivities. They could serve as building blocks for pharmaceuticals or bioactive molecules .
Unexpected Rearrangement with LiHMDS
- Applications :
- Aza-Quaternary Carbon Center Formation : The rearrangement leads to the formation of a congested aza-quaternary carbon center. Such centers are valuable in synthetic chemistry and drug design .
Anti-HIV Activity
- Applications :
- Antiviral Drug Development : Specific derivatives were tested against HIV-1 and HIV-2 strains. Their potential as antiviral agents warrants further investigation .
properties
IUPAC Name |
N-prop-2-enyl-4-(2,2,2-trifluoroethyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16F3N3O/c1-2-3-14-9(17)16-6-4-15(5-7-16)8-10(11,12)13/h2H,1,3-8H2,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHJWMPAEBYWCGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)N1CCN(CC1)CC(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-allyl-4-(2,2,2-trifluoroethyl)piperazine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.